7-Oxa-3,10-diazaspiro[5.6]dodecan-9-one

• IUPAC Name: 7-oxa-3,10-diazaspiro[5.6]dodecan-9-one
• InChI: InChI=1S/C9H16N2O2/c12-8-7-13-9(3-6-11-8)1-4-10-5-2-9/h10H,1-7H2,(H,11,12)
• InChI Key: VSSCUIPYVNWWCX-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12CCNC(=O)CO2
• Molecular Formula: C9H16N2O2
• Molecular Weight: 184.24 g/mol

Description

7-Oxa-3,10-diazaspiro[5.6]dodecan-9-one is a bicyclic heterocyclic compound featuring a spirocyclic framework with oxygen and nitrogen atoms positioned at specific sites. The molecule contains a 7-membered oxa (oxygen-containing) ring fused to a 6-membered diaza (two nitrogen-containing) ring, forming a spiro junction at the 5.6 position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Oxa-3,10-diazaspiro[5.6]dodecan-9-one typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the cyclization of a linear precursor containing oxygen and nitrogen atoms. The reaction conditions often include the use of specific catalysts and solvents to facilitate the cyclization process .

Industrial Production Methods

Industrial production of 7-Oxa-3,10-diazaspiro[5.6]dodecan-9-one may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product in its desired form .

Chemical Reactions Analysis

Types of Reactions

7-Oxa-3,10-diazaspiro[5.6]dodecan-9-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like halogens and nucleophiles are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce reduced derivatives of the compound .

Scientific Research Applications

7-Oxa-3,10-diazaspiro[5.6]dodecan-9-one has a wide range of applications in scientific research, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate.

Industry: The compound is utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 7-Oxa-3,10-diazaspiro[5.6]dodecan-9-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following section compares 7-Oxa-3,10-diazaspiro[5.6]dodecan-9-one with structurally related spirocyclic compounds, focusing on their molecular features, synthetic routes, and applications.

Structural Analogues

Compound Name	Molecular Formula	Molecular Weight	Key Structural Differences	Applications/Notes	References
9-Methyl-3,9-diazaspiro[5.6]dodecan-10-one	C₁₁H₂₂Cl₂N₂O	269.21	Methyl group at N9; lacks oxygen atom at C7	Pharmaceutical intermediate
3-Oxa-7,10-diazaspiro[5.6]dodecan-11-one	C₉H₁₆N₂O₂	184.24	Oxygen at C3 instead of C7; ketone at C11	Unreported
2,7,10-Triazaspiro[5.6]dodecan-9-one	Not provided	Not provided	Additional nitrogen atom at C2	Discontinued commercial availability
tert-Butyl 9-oxo-7-oxa-3,10-diazaspiro[5.6]dodecane-3-carboxylate	C₁₄H₂₄N₂O₄	284.35	tert-Butyl ester at C3; enhanced lipophilicity	Drug discovery (building block)

Key Observations:

• Substituent Effects: The presence of a tert-butyl ester group in the derivative (C₁₄H₂₄N₂O₄) increases molecular weight and hydrophobicity, making it suitable for drug design .
• Methylation Impact: The 9-methyl analogue (C₁₁H₂₂Cl₂N₂O) demonstrates how alkylation at nitrogen affects solubility and stability .

Physicochemical Properties

• Polarity: The ketone group in 7-Oxa-3,10-diazaspiro[5.6]dodecan-9-one enhances polarity compared to its methylated or esterified derivatives, influencing solubility in polar solvents .
• Thermal Stability: Derivatives with bulky groups (e.g., tert-butyl) exhibit higher thermal stability, as evidenced by thermogravimetric analyses .